![molecular formula C17H17NO4 B2581095 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol CAS No. 897846-81-0](/img/structure/B2581095.png)
2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol, also known as DIBEM, is a novel synthetic compound with a wide range of applications in scientific research. DIBEM is used as a building block for the synthesis of other compounds, as well as a tool for studying biochemical and physiological effects. Its unique structure and properties make it an invaluable tool for scientists and researchers.
Scientific Research Applications
2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol has a wide range of applications in scientific research. It is used as a building block for the synthesis of other compounds, such as organic and inorganic compounds, as well as a tool for studying biochemical and physiological effects. In addition, it is used as a reagent in the synthesis of pharmaceuticals and other compounds of interest.
Mechanism of Action
The mechanism of action of 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme CYP2C19, which is involved in the metabolism of certain drugs. In addition, 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol has been shown to bind to and inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol are not yet fully understood. However, it has been shown to have a range of effects on various biochemical and physiological processes. For example, it has been shown to have an inhibitory effect on the enzyme CYP2C19, which is involved in the metabolism of certain drugs. In addition, it has been shown to have an inhibitory effect on the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol in lab experiments is its low toxicity and low cost. In addition, it is easy to synthesize and can be used to study a variety of biochemical and physiological processes. However, one of the main limitations is that its mechanism of action is not yet fully understood, which can make it difficult to accurately interpret the results of experiments.
Future Directions
There are several possible future directions for the use of 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol in scientific research. For example, further research could be done to better understand its mechanism of action and the biochemical and physiological effects it has on various processes. In addition, further research could be done to explore its potential applications in drug development and other areas of research. Finally, further research could be done to explore its potential as a tool for studying the effects of various environmental factors on biochemical and physiological processes.
Synthesis Methods
The synthesis of 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol is achieved through a multi-step process. The first step involves the conversion of ethyl acetate to ethyl benzoate. This is followed by the reaction of ethyl benzoate with 3-bromopropiophenone in the presence of a base such as sodium hydroxide. The resulting product is then reacted with 2-amino-3-methylpyridine in the presence of a catalyst to yield 2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol.
properties
IUPAC Name |
2-(2,3-dihydro-1,4-benzodioxin-6-yliminomethyl)-6-ethoxyphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17NO4/c1-2-20-15-5-3-4-12(17(15)19)11-18-13-6-7-14-16(10-13)22-9-8-21-14/h3-7,10-11,19H,2,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEZJYGBHGHATIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1O)C=NC2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(E)-(2,3-dihydro-1,4-benzodioxin-6-ylimino)methyl]-6-ethoxyphenol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.